Cas no 79044-56-7 (9H-Thioxanthen-9-one,2,4-bis(1-methylethyl)-)

9H-Thioxanthen-9-one,2,4-bis(1-methylethyl)- structure
79044-56-7 structure
Product Name:9H-Thioxanthen-9-one,2,4-bis(1-methylethyl)-
CAS No:79044-56-7
MF:C19H20OS
MW:296.426504135132
CID:573263
PubChem ID:3018799
Update Time:2025-04-19

9H-Thioxanthen-9-one,2,4-bis(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 9H-Thioxanthen-9-one,2,4-bis(1-methylethyl)-
    • 2,4-bis(isopropyl)-9H-thioxanthen-9-one
    • 2,4-di(propan-2-yl)thioxanthen-9-one
    • 2,4-bis(1-methylethyl)-9H-thioxanthen-9-one
    • NS00062435
    • EINECS 279-045-5
    • SCHEMBL36830
    • 2,4-Di(propan-2-yl)-9H-thioxanthen-9-one
    • DTXSID701000234
    • 79044-56-7
    • Inchi: 1S/C19H20OS/c1-11(2)13-9-15(12(3)4)19-16(10-13)18(20)14-7-5-6-8-17(14)21-19/h5-12H,1-4H3
    • InChI Key: BRKORVYTKKLNKX-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2C(C2=CC(=CC(=C12)C(C)C)C(C)C)=O

Computed Properties

  • Exact Mass: 296.123486
  • Monoisotopic Mass: 296.123486
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 389
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.4
  • XLogP3: 5.8

Experimental Properties

  • Density: 1.13
  • Boiling Point: 420.6°C at 760 mmHg
  • Flash Point: 222.1°C
  • Refractive Index: 1.606
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